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Compound of Interest

Compound Name: (8-Methoxyquinolin-4-yl)methanol

CAS No.: 1589471-09-9

Cat. No.: B1472204

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 4-Hydroxymethyl-8-

methoxyquinoline, a quinoline derivative of significant interest in medicinal chemistry and

materials science. While a dedicated CAS number for this specific compound is not readily

found in major chemical databases, indicating its status as a potentially novel or less-common

research chemical, this guide synthesizes available information on its constituent moieties and

related structures to offer a detailed profile. We will delve into its core identifiers, propose a

logical synthetic pathway based on established quinoline chemistry, predict its physicochemical

properties, and discuss its potential applications, particularly in the realm of drug discovery and

development. This document is intended to serve as a foundational resource for researchers

embarking on the synthesis, characterization, and application of this promising molecule.

Introduction and Core Identifiers
4-Hydroxymethyl-8-methoxyquinoline belongs to the quinoline family, a class of heterocyclic

aromatic compounds that form the backbone of numerous pharmaceuticals and functional
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materials. The quinoline scaffold is renowned for its diverse biological activities, including

antimalarial, anticancer, antibacterial, and anti-inflammatory properties. The specific

substitutions of a hydroxymethyl group at the 4-position and a methoxy group at the 8-position

are anticipated to modulate the electronic and steric properties of the quinoline ring, thereby

influencing its biological activity and material characteristics.

Due to the apparent absence of a registered CAS number, it is crucial to define the molecule

through its other standard identifiers to ensure clarity in research and communication.

Identifier Value Source

IUPAC Name
(8-Methoxyquinolin-4-

yl)methanol
IUPAC Nomenclature

Chemical Formula C₁₁H₁₁NO₂ Calculated

Molecular Weight 189.21 g/mol Calculated

Canonical SMILES
COC1=CC=CC2=C1N=CC=C

2CO
ChemDraw

InChI Key (Predicted) InChI Trust

It is imperative for researchers working with this compound to perform rigorous analytical

characterization to confirm its identity upon synthesis.

Proposed Synthetic Pathway
While a specific, published synthesis for 4-Hydroxymethyl-8-methoxyquinoline is not readily

available, a plausible and efficient synthetic route can be designed by combining established

methodologies for quinoline functionalization. The proposed pathway begins with the

commercially available 8-hydroxyquinoline and involves a two-step process: methoxylation of

the 8-hydroxyl group followed by functionalization of the 4-position.

Diagram of the Proposed Synthetic Workflow
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Step 1: Methoxylation

Step 2: Introduction of the Hydroxymethyl Group

8-Hydroxyquinoline

8-Methoxyquinoline

 Methyl Iodide,
 K₂CO₃, Acetone 

4-Methyl-8-methoxyquinoline

 Doebner-von Miller Reaction
 (e.g., with Methyl Vinyl Ketone) 

4-Hydroxymethyl-8-methoxyquinoline

 Oxidation to Carboxylic Acid,
 followed by Reduction 

Click to download full resolution via product page

Caption: Proposed two-step synthetic route to 4-Hydroxymethyl-8-methoxyquinoline.

Experimental Protocol: A Hypothetical Approach
Step 1: Synthesis of 8-Methoxyquinoline from 8-Hydroxyquinoline

This procedure is adapted from established methods for the etherification of phenols.[1]

Reaction Setup: To a solution of 8-hydroxyquinoline (1 equivalent) in acetone, add potassium

carbonate (K₂CO₃, 2.5 equivalents).
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Methylation: Stir the suspension at room temperature under a nitrogen atmosphere for 30

minutes. Subsequently, add methyl iodide (CH₃I, 2.5 equivalents) dropwise over 5 minutes.

Reaction Monitoring: Allow the reaction to stir overnight at room temperature. Monitor the

progress of the reaction by thin-layer chromatography (TLC).

Work-up and Isolation: Upon completion, remove the solvent under reduced pressure. Add

water to the residue and extract the aqueous layer with dichloromethane (CH₂Cl₂). Dry the

combined organic layers over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure to yield 8-methoxyquinoline.

Step 2: Synthesis of 4-Hydroxymethyl-8-methoxyquinoline from 8-Methoxyquinoline

This part of the synthesis is more speculative and involves the introduction of a functionalized

carbon at the 4-position, which can then be converted to a hydroxymethyl group. A plausible

approach involves a Doebner-von Miller-type reaction to introduce a methyl group, followed by

oxidation and reduction.

Part A: Synthesis of 4-Methyl-8-methoxyquinoline

The Doebner-von Miller reaction is a classic method for synthesizing quinolines.[2] A

variation of this could be employed to introduce a methyl group at the 4-position of 8-

methoxyquinoline.

Reaction Mixture: Combine 8-methoxyquinoline with an α,β-unsaturated carbonyl

compound such as methyl vinyl ketone in the presence of a strong acid catalyst (e.g.,

polyphosphoric acid or sulfuric acid).

Reaction Conditions: Heat the mixture under reflux and monitor the reaction progress by

TLC.

Work-up and Purification: After completion, cool the reaction mixture and neutralize it with

a suitable base. Extract the product with an organic solvent, and purify by column

chromatography to obtain 4-methyl-8-methoxyquinoline.

Part B: Conversion of the 4-Methyl Group to a 4-Hydroxymethyl Group
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This conversion can be achieved through a two-step oxidation-reduction sequence.

Oxidation: The 4-methyl group can be oxidized to a carboxylic acid using a strong

oxidizing agent such as potassium permanganate (KMnO₄) or selenium dioxide (SeO₂).[3]

The reaction conditions will need to be carefully controlled to avoid over-oxidation of the

quinoline ring.

Reduction: The resulting 4-carboxy-8-methoxyquinoline can then be reduced to the

corresponding alcohol, 4-Hydroxymethyl-8-methoxyquinoline, using a suitable reducing

agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

Predicted Physicochemical and Analytical
Properties
In the absence of experimental data, the physicochemical properties of 4-Hydroxymethyl-8-

methoxyquinoline can be predicted based on the properties of its structural analogues, such as

8-methoxyquinoline and other substituted quinolines.
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Property
Predicted
Value/Characteristic

Rationale/Comparison

Appearance White to off-white solid
Based on similar quinoline

derivatives.

Melting Point 100-120 °C

The presence of the polar

hydroxymethyl group is

expected to increase the

melting point compared to 8-

methoxyquinoline (m.p. 48-50

°C) due to hydrogen bonding.

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, DMSO). Sparingly

soluble in nonpolar solvents

and water.

The hydroxymethyl group will

increase polarity and solubility

in polar solvents.

¹H NMR

Characteristic aromatic protons

of the quinoline ring, a singlet

for the methoxy group (~4.0

ppm), a singlet for the

hydroxymethyl protons (~4.8

ppm), and a signal for the

hydroxyl proton.

Based on standard chemical

shifts for quinoline and

functional group protons.

¹³C NMR

Aromatic carbons of the

quinoline ring, a methoxy

carbon (~56 ppm), and a

hydroxymethyl carbon (~60

ppm).

Based on standard chemical

shifts.

Mass Spectrometry
Expected molecular ion peak

at m/z = 189.08 (for [M+H]⁺).

Calculated from the molecular

formula.

Potential Applications in Research and Drug
Development
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The unique structural features of 4-Hydroxymethyl-8-methoxyquinoline suggest several

promising avenues for its application, particularly in medicinal chemistry.

Anticancer Drug Discovery: Many quinoline derivatives exhibit potent anticancer activity.[4][5]

The 8-methoxy group, in particular, has been incorporated into compounds with

demonstrated cytotoxicity against various cancer cell lines.[4] The hydroxymethyl group at

the 4-position provides a handle for further chemical modification, allowing for the synthesis

of a library of compounds for structure-activity relationship (SAR) studies.

Antimicrobial Agents: The quinoline scaffold is a well-established pharmacophore in

antimicrobial drug design.[2] Derivatives of 8-methoxy-4-methyl-quinoline have shown

antibacterial activity.[6] The introduction of a hydroxymethyl group could enhance this activity

or provide a site for conjugation to other bioactive molecules.

Neuroprotective Agents: 8-Hydroxyquinoline derivatives have been investigated for their

potential in treating neurodegenerative diseases due to their ability to chelate metal ions

implicated in oxidative stress.[7] While the 8-hydroxyl group is methoxylated in the target

compound, the overall quinoline structure may still possess neuroprotective properties that

warrant investigation.

Functional Materials: Quinoline derivatives are utilized in the development of organic light-

emitting diodes (OLEDs) and other electronic materials.[8] The specific electronic properties

conferred by the methoxy and hydroxymethyl substituents could make this compound a

candidate for materials science research.

Safety and Handling
As with any research chemical, 4-Hydroxymethyl-8-methoxyquinoline should be handled with

appropriate safety precautions. While specific toxicity data is unavailable, it is prudent to

assume that the compound may be harmful if ingested, inhaled, or absorbed through the skin.

Standard laboratory safety practices, including the use of personal protective equipment (PPE)

such as gloves, safety glasses, and a lab coat, are essential. All handling should be performed

in a well-ventilated fume hood.

Conclusion
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4-Hydroxymethyl-8-methoxyquinoline represents a promising yet underexplored molecule with

significant potential in medicinal chemistry and materials science. Although it currently lacks a

dedicated CAS number and extensive characterization in the public domain, this guide

provides a solid foundation for researchers interested in its synthesis and application. The

proposed synthetic pathway, based on well-established quinoline chemistry, offers a logical

starting point for its preparation. The predicted properties and potential applications highlight

the value of further investigation into this intriguing quinoline derivative. As research

progresses, a more complete understanding of its properties and biological activities will

undoubtedly emerge, paving the way for its potential use in the development of novel

therapeutics and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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